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Compound of Interest

Compound Name:
2-(Dimethylamino)acetyl chloride

hydrochloride

Cat. No.: B1339759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Dimethylamino)acetyl chloride hydrochloride, a key building block in organic synthesis,

holds significant importance for researchers and scientists, particularly within the realm of

pharmaceutical development. This technical guide offers a comprehensive overview of its

molecular characteristics, synthesis, applications, and safe handling protocols, providing a vital

resource for professionals in the field.

Physicochemical Properties and Molecular
Structure
2-(Dimethylamino)acetyl chloride hydrochloride is the hydrochloride salt of 2-

(Dimethylamino)acetyl chloride. The presence of the hydrochloride group enhances the

compound's stability.

Molecular Formula: C4H9Cl2NO[1][2][3][4]

Molecular Weight: 158.02 g/mol [1][2]

The structure features a reactive acyl chloride group, making it a versatile reagent for various

chemical transformations.
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Property Value Source

Molecular Formula C4H9Cl2NO [1][2][3][4]

Molecular Weight 158.02 g/mol [1][2]

CAS Number 60853-81-8 [1][2][3]

Appearance Solid [4]

Boiling Point 162 °C [2][5]

Synonyms

(dimethylamino)acetyl chloride

hydrochloride, N,N-

dimethylglycinyl chloride

hydrochloride

[1][6]

Synthesis and Purification
The synthesis of 2-(Dimethylamino)acetyl chloride hydrochloride typically involves the

reaction of dimethylethanolamine with a chlorinating agent, such as thionyl chloride. This

reaction is generally performed under controlled temperature conditions to manage its

exothermic nature.

Experimental Protocol: Synthesis from
Dimethylethanolamine
This protocol is based on established methods for the synthesis of similar compounds.[7][8][9]

Materials:

Dimethylethanolamine

Thionyl chloride

Anhydrous solvent (e.g., dichloromethane)

Anhydrous ethanol

Ice bath
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Reaction flask with reflux condenser and dropping funnel

Procedure:

In a reaction flask, cool thionyl chloride in an ice bath.

Slowly add a solution of dimethylethanolamine in an anhydrous solvent to the cooled thionyl

chloride while maintaining a low temperature (e.g., 5-15°C).[7]

After the addition is complete, allow the reaction to proceed for a specified time.

Following the reaction, add anhydrous ethanol and reflux the mixture for approximately one

hour.[7]

Cool the mixture and collect the precipitated product by filtration.

Wash the product with a cold solvent and dry it under a vacuum to obtain the final product.

Causality Behind Experimental Choices:

Low Temperature: The initial reaction is highly exothermic. Maintaining a low temperature is

crucial to control the reaction rate and prevent the formation of byproducts.

Anhydrous Conditions: Thionyl chloride and the acyl chloride product are sensitive to

moisture. Anhydrous conditions are essential to prevent hydrolysis and ensure a high yield.

Reflux in Ethanol: The reflux step helps to complete the reaction and facilitate the

precipitation of the hydrochloride salt.

Synthesis of 2-(Dimethylamino)acetyl chloride hydrochloride

Dimethylethanolamine +
Thionyl Chloride

Chlorination Reaction
(Ice Bath, 5-15°C)

Slow Addition Reflux with
Anhydrous Ethanol Filtration and Washing Vacuum Drying

Final Product:
2-(Dimethylamino)acetyl chloride

hydrochloride
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(Dimethylamino)acetyl chloride hydrochloride.

Applications in Research and Drug Development
2-(Dimethylamino)acetyl chloride hydrochloride is a versatile intermediate in the synthesis

of a wide range of organic molecules. Its primary application lies in the pharmaceutical industry

as a precursor for active pharmaceutical ingredients (APIs).[10][11] It is a key component in the

synthesis of various drugs, including antihistamines and central nervous system agents.[10][12]

The reactivity of the acyl chloride group allows for its facile incorporation into larger, more

complex molecular scaffolds through reactions with amines, alcohols, and other nucleophiles.

Analytical Characterization
The identity and purity of 2-(Dimethylamino)acetyl chloride hydrochloride are confirmed

using various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the molecular structure.[13]

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for

the carbonyl group of the acyl chloride and the amine salt.[14]

Mass Spectrometry (MS): Mass spectrometry provides information on the molecular weight

and fragmentation pattern of the compound.

Chromatography: Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS)

and Liquid Chromatography-Mass Spectrometry (LC-MS) are employed to assess purity and

quantify the compound, especially in complex matrices.[15]

Safety and Handling
2-(Dimethylamino)acetyl chloride hydrochloride is a hazardous substance that requires

careful handling.[1] It is classified as toxic if swallowed and causes severe skin burns and eye

damage.[1]

Personal Protective Equipment (PPE):
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Wear appropriate chemical-resistant gloves, safety goggles, and a lab coat.[16][17][18]

Use a respirator if handling the powder outside of a fume hood.[18]

Handling and Storage:

Handle in a well-ventilated area, preferably in a chemical fume hood.[16][19]

Keep the container tightly closed and store it in a cool, dry place away from moisture and

incompatible substances such as strong oxidizing agents and bases.[16][18][19]

Avoid contact with skin, eyes, and clothing.[19]

First Aid Measures:

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[19]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[19]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[19]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[19]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

2. 2-(Dimethylamino)acetyl chloride hydrochloride | 60853-81-8 | KCA85381 [biosynth.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://chemstock.ae/wp-content/uploads/2019/05/msds/38192MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2136360038_2-DIMETHYLAMINOETHYLCHLORIDEHYDROCHLORIDECASNO.-4584-46-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC115820050&productDescription=2-DIMETHYLAMINOETHYL+CHLORI+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115820050&productDescription=2-DIMETHYLAMINOETHYL+CHLORI+5G&vendorId=VN00032119&countryCode=US&language=en
https://chemstock.ae/wp-content/uploads/2019/05/msds/38192MSDS.pdf
https://pim-resources.coleparmer.com/sds/89710.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/38192MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC115820050&productDescription=2-DIMETHYLAMINOETHYL+CHLORI+5G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/89710.pdf
https://pim-resources.coleparmer.com/sds/89710.pdf
https://pim-resources.coleparmer.com/sds/89710.pdf
https://pim-resources.coleparmer.com/sds/89710.pdf
https://pim-resources.coleparmer.com/sds/89710.pdf
https://pim-resources.coleparmer.com/sds/89710.pdf
https://www.benchchem.com/product/b1339759?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Dimethylamino_acetyl-chloride-hydrochloride
https://www.biosynth.com/p/KCA85381/60853-81-8-2-dimethylaminoacetyl-chloride-hydroc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Synthonix, Inc > 60853-81-8 | 2-(Dimethylamino)acetyl chloride hydrochloride
[synthonix.com]

4. 2-(Dimethylamino)acetyl chloride hydrochloride [cymitquimica.com]

5. 2-(Dimethylamino)acetyl chloride hydrochloride, CAS No. 60853-81-8 - iChemical
[ichemical.com]

6. 2-(Dimethylamino)acetyl chloride hydrochloride | 60853-81-8 [sigmaaldrich.com]

7. CN103408432A - Synthetic process of 2-dimethylaminoethyl chloride hydrochloride -
Google Patents [patents.google.com]

8. 2-Diethylaminoethylchloride hydrochloride synthesis - chemicalbook [chemicalbook.com]

9. CN105693525A - 2-dimethylaminoethyl chloride hydrochloride synthesis technology -
Google Patents [patents.google.com]

10. dolphinpharma.com [dolphinpharma.com]

11. 2-Dimethylaminoethyl Chloride Hydrochloride Manufactures & Exporters
[shreeganeshchemical.com]

12. 2-Dimethylaminoethyl chloride hydrochloride Manufacturer [ganeshchemicals.in]

13. 2-Dimethylaminoethyl chloride hydrochloride(4584-46-7) 1H NMR [m.chemicalbook.com]

14. spectrabase.com [spectrabase.com]

15. pdf.benchchem.com [pdf.benchchem.com]

16. chemstock.ae [chemstock.ae]

17. cdhfinechemical.com [cdhfinechemical.com]

18. fishersci.com [fishersci.com]

19. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-(Dimethylamino)acetyl
chloride hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339759#2-dimethylamino-acetyl-chloride-
hydrochloride-molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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